N-(tert-butyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This chemical compound belongs to a class of substances that have varied applications in scientific research, especially in the context of molecular structure and chemical reactions. Although specific studies directly on N-(tert-butyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]acetamide are limited, there is research available on similar compounds which can provide valuable insights.
Synthesis Analysis
The synthesis of similar compounds involves complex reactions where different substituents influence the chemical properties and reactivity. For example, the synthesis of p-tert-butylthiacalix[4]arenes functionalized by N-(4’-nitrophenyl)acetamide and N,N-diethylacetamide fragments has been studied, providing insights into the synthesis processes that could be analogous to this compound (Vavilova & Stoikov, 2017).
Molecular Structure Analysis
The molecular structure of similar compounds like 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been analyzed, showing a folded conformation around the methylene C atom of the thioacetamide bridge. This information helps understand the possible structural aspects of this compound (Subasri et al., 2016).
Chemical Reactions and Properties
The compound's reactivity and interaction with other chemicals are crucial for its application in research. Although specific reactions for this compound are not detailed, studies on related compounds can offer insights into potential reactivity and chemical behavior.
Physical Properties Analysis
The physical properties such as solubility, melting point, and boiling point are essential for handling and application in experiments. While specific data on this compound are not provided, related compounds have been studied to understand their physical characteristics.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards various reagents, are fundamental to the compound's application in research. Studies on similar compounds, such as the electrochemical study of 4-tert-butylcatechol, provide insights into the possible chemical properties of this compound (Nematollahi & Goodarzi, 2001).
properties
IUPAC Name |
N-tert-butyl-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3OS/c1-8-6-9(2)14-11(13-8)17-7-10(16)15-12(3,4)5/h6H,7H2,1-5H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJUZLJOWVRJBTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.